Cas no 64141-13-5 (Benzoic acid, 4-[4-(bromomethyl)benzoyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[4-(bromomethyl)benzoyl]-, methyl ester
• CAS No: 64141-13-5
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 1670069
• Update Time: 2024-08-30

Benzoic acid, 4-[4-(bromomethyl)benzoyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[4-(bromomethyl)benzoyl]-, methyl ester

• Inchi： 1S/C16H13BrO3/c1-20-16(19)14-8-6-13(7-9-14)15(18)12-4-2-11(10-17)3-5-12/h2-9H,10H2,1H3
• InChI Key： VUDYTPDOXXPFQE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)C2=CC=C(CBr)C=C2)C=C1

Computed Properties

• Exact Mass: 332.00479

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 452.7±35.0 °C(Predicted)
• PSA: 43.37